Cas no 133042-64-5 (Fluorosulfuric acid, 1-naphthalenyl ester)

Fluorosulfuric acid, 1-naphthalenyl ester (C₁₀H₇OSO₂F) is a highly reactive sulfonating and fluorinating agent used in organic synthesis. Its key advantage lies in its ability to introduce both fluorosulfonyl and naphthyl groups into target molecules, enabling precise functionalization in complex reactions. The compound exhibits strong electrophilic character, making it effective for Friedel-Crafts acylation and other electrophilic aromatic substitutions. Its stability under controlled conditions allows for selective transformations, while its reactivity facilitates high-yield product formation. Suitable for specialized applications in pharmaceuticals and agrochemicals, it serves as a versatile intermediate for constructing sulfonate esters and fluorinated aromatic compounds. Proper handling is essential due to its moisture sensitivity and corrosive nature.

Fluorosulfuric acid, 1-naphthalenyl ester structure

133042-64-5 structure

Product Name:Fluorosulfuric acid, 1-naphthalenyl ester

CAS No:133042-64-5

MF:C₁₀H₇FO₃S

MW:226.224185228348

CID:4786641

PubChem ID:329772677

Update Time:2025-10-24

Fluorosulfuric acid, 1-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

- Fluorosulfuric acid, 1-naphthalenyl ester
- 1-Naphthalenyl ester fluorosulfuric acid
- 1-fluorosulfonyloxynaphthalene
- Fluorosulfuric acid 1-naphthalenyl ester
- naphthalen-1-yl fluoranesulfonate
- NAPHTHALEN-1-YL SULFUROFLUORIDATE
- EN300-7461514
- SCHEMBL19568195
- 133042-64-5
- Naphthalen-1-ylfluoranesulfonate
- Inchi： 1S/C10H7FO3S/c11-15(12,13)14-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H
- InChI Key： GEZWNEDYJCOWLU-UHFFFAOYSA-N
- SMILES： S(=O)(=O)(OC1C=CC=C2C=CC=CC2=1)F

Computed Properties

Exact Mass: 226.00999342g/mol
Monoisotopic Mass: 226.00999342g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 51.8

Experimental Properties

Density: 1.3674 g/mL at 25 °C
Refractive Index: n20/D 1.5576

Fluorosulfuric acid, 1-naphthalenyl ester Security Information

Hazardous Material transportation number：UN 3265 8 / PGII

Fluorosulfuric acid, 1-naphthalenyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	ALD00430-500MG	Fluorosulfuric acid, 1-naphthalenyl ester	133042-64-5		500MG	￥233.48	2022-02-24
Enamine	EN300-7461514-0.05g	naphthalen-1-yl fluoranesulfonate	133042-64-5	95.0%	0.05g	$209.0	2025-03-11
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Enamine	EN300-7461514-0.25g	naphthalen-1-yl fluoranesulfonate	133042-64-5	95.0%	0.25g	$444.0	2025-03-11
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Enamine	EN300-7461514-5.0g	naphthalen-1-yl fluoranesulfonate	133042-64-5	95.0%	5.0g	$2608.0	2025-03-11
Enamine	EN300-7461514-10.0g	naphthalen-1-yl fluoranesulfonate	133042-64-5	95.0%	10.0g	$3868.0	2025-03-11